N-((2,5-Difluorophenyl)(tosyl)methyl)formamide

• CAS No.: 668981-00-8
• Molecular Formula: C15H13F2NO3S
• Molecular Weight: 325.3 g/mol
• IUPAC Name: N-[(2,5-difluorophenyl)-(4-methylphenyl)sulfonylmethyl]formamide
• InChI: InChI=1S/C15H13F2NO3S/c1-10-2-5-12(6-3-10)22(20,21)15(18-9-19)13-8-11(16)4-7-14(13)17/h2-9,15H,1H3,(H,18,19)
• InChI Key: DBVXSPSRDKHRQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(C2=C(C=CC(=C2)F)F)NC=O

Description

N-((2,5-Difluorophenyl)(tosyl)methyl)formamide is a useful research compound. Its molecular formula is C15H13F2NO3S and its molecular weight is 325.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 5 L three-necked round-bottomed flask, equipped with a mechanical stirrer, a condenser and a thermometer, was charged with 2,5-difluorobenzaldehyde (142.11 g, 1 mole). Toluene (500 ml), acetonitrile (500 ml), formamide (99.3 ml, 2.5 moles) and chlorotrimethylsilane (139.6 ml, 1.1 moles) were added respectively. The cloudy mixture was heated to 50° C. and stirred at this temperature for 7 hours. p-Toluenesulfinic acid (218.68 g, 1.4 moles) was added. The mixture was stirred at 50° C. for 6 hours and then 13 hours at room temperature. Methyl t-butyl ether (1.8 L) and water (1.7 L) were then added. The mixture was stirred at room temperature for 15 minutes at which time the organic layer was separated. The aqueous layer was extracted with methyl t-butyl ether (500 ml). Most of the solvents were removed from the combined organic extracts. To the residual white semi-solid, hexane (1 L) and water (1 L) were added. The slurry was stirred at room temperature for 30 minutes and filtered. The cake was washed with hexane (2×200 ml) and dried in a vacuum-oven (30° C.) for 18 hours. The product, N-[(2,5-Difluoro-phenyl)-(toluene-4-sulfonyl)-methyl]-formamide (258.3 g, yield 79%,), was obtained as a white powder.

Synthesis routes and methods II

Procedure details

To a round bottom flask was added 4-methylbenzenesulfinic acid (5.00 g, 32.0 mmol, Preparation #3, Step A), (1S)-(+)-10-camphorsulfonic acid (0.074 g, 0.32 mmol), 2,5-difluorobenzaldehyde (3.83 mL, 35.2 mmol) and formamide (6.38 mL, 160 mmol). The reaction mixture was stirred at about 65° C. for about 16 h. The reaction mixture had solidified overnight. The solid was broken up and suspended in MeOH. The chunks of solid were ground to a powder with a spatula and the solid was filtered and washed with MeOH. The filter cake was dried under vacuum at about 60° C. to give the title compound (5.92 g, 56.8%) as a white powder. LC/MS (Table 1, Method a) Rt=2.37 min; MS m/z: 343.1 (M+NH3)+.